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Compound of Interest

Compound Name: SW155246

Cat. No.: B163208

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of SW155246, a selective
inhibitor of DNA methyltransferase 1 (DNMT1), in in vitro experiments. This document outlines
the necessary information on solubility, preparation of stock solutions, and detailed protocols
for key experimental assays.

Introduction to SW155246

SW155246 is a potent and selective small molecule inhibitor of human DNA methyltransferase
1 (DNMT1), with a reported half-maximal inhibitory concentration (IC50) of 1.2 uM. As a non-
nucleoside inhibitor, it offers a valuable tool for studying the role of DNMT1 in epigenetic
regulation, gene silencing, and its implications in various diseases, particularly cancer. DNMT1
is the primary enzyme responsible for maintaining DNA methylation patterns during cell
division, making it a critical target for epigenetic-based therapies.

Solubility and Preparation of SW155246

While specific quantitative solubility data for SW155246 is not readily available in the public
domain, compounds with similar chemical scaffolds are generally soluble in organic solvents
such as dimethyl sulfoxide (DMSO). It is recommended to perform small-scale solubility tests to
determine the optimal solvent and concentration for your specific experimental needs.

Table 1: General Solubility and Storage of SW155246
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Parameter

Recommendation

Primary Solvent

Dimethyl sulfoxide (DMSO)

Stock Solution Concentration

10 mM in DMSO is a common starting point.

Storage of Solid Compound

Store at -20°C for long-term stability.

Storage of Stock Solutions

Aliquot and store at -80°C to minimize freeze-

thaw cycles.

Working Solution Preparation

Dilute the DMSO stock solution in the
appropriate cell culture medium immediately

before use.

Experimental Protocols

Preparation of SW155246 Stock and Working Solutions

This protocol describes the preparation of a 10 mM stock solution of SW155246 in DMSO and
its subsequent dilution to a working concentration for cell culture experiments.

Materials:

SW155246 powder

Procedure:

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

o Equilibrate: Allow the vial of SW155246 powder to reach room temperature before opening

to prevent condensation.

» Weighing: Carefully weigh the desired amount of SW155246 powder in a sterile
microcentrifuge tube. For example, for 1 mg of SW155246 (Molecular Weight to be
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confirmed by the supplier), add the appropriate volume of DMSO to achieve a 10 mM
concentration.

Dissolving: Add the calculated volume of sterile DMSO to the tube containing the SW155246
powder.

Solubilization: Vortex the solution until the compound is completely dissolved. Gentle
warming (up to 37°C) may be applied if necessary.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile microcentrifuge
tubes and store at -80°C.

Working Solution Preparation: Immediately before treating cells, thaw an aliquot of the 10
mM stock solution. Dilute the stock solution to the desired final concentration in pre-warmed
cell culture medium. For example, to make a 10 uM working solution, dilute the 10 mM stock
1:1000 in the cell culture medium. Ensure the final DMSO concentration in the cell culture is
low (typically < 0.1%) to avoid solvent-induced cytotoxicity.
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[https://www.benchchem.com/product/b163208#sw155246-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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